N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-1-tosylpiperidine-4-carboxamide

• IUPAC Name: N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C23H23N3O5S2/c1-15-2-5-18(6-3-15)33(28,29)26-10-8-16(9-11-26)22(27)25-23-24-19(13-32-23)17-4-7-20-21(12-17)31-14-30-20/h2-7,12-13,16H,8-11,14H2,1H3,(H,24,25,27)
• InChI Key: JUHNRSXQHAXSLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=NC(=CS3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H23N3O5S2
• Molecular Weight: 485.6 g/mol
• CAS No.: 922461-47-0

Description

The compound contains several functional groups, including a benzo[d][1,3]dioxol-5-yl group, a thiazol-2-yl group, a tosyl group, and a piperidine-4-carboxamide group. Each of these groups contributes to the overall properties of the compound.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar functional groups are typically synthesized through condensation reactions or substitution reactions.

Molecular Structure Analysis

The molecular structure of a compound is determined by the arrangement of its atoms and the bonds between them. The presence of the benzo[d][1,3]dioxol-5-yl and thiazol-2-yl groups suggests that this compound may have a complex, aromatic structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. While specific information on this compound is not available, compounds with similar structures often have properties such as solid form and specific melting points.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. While specific information on this compound is not available, compounds with similar structures have been found to have antitumor activities, possibly through inducing apoptosis and causing cell cycle arrests.

Safety and Hazards

Safety and hazard information would depend on various factors including the compound’s reactivity, toxicity, and environmental impact. While specific safety information for this compound is not available, it’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could involve further exploration of the compound’s properties, potential uses, and mechanisms of action. This could include in-depth studies of its antitumor activities, as well as exploration of other potential biological activities.